Cas no 2228161-83-7 (4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-imidazole)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-imidazole
• CAS No: 2228161-83-7
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 5810633
• PubChem ID: 165643087
• Update Time: 2025-06-08

4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-imidazole
• EN300-1919774
• 2228161-83-7

• Inchi： 1S/C7H9BrN2/c1-6(3-8)7-4-10(2)5-9-7/h4-5H,1,3H2,2H3
• InChI Key： RDIARVFQYPDRBW-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CN(C)C=N1

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-imidazole

Comprehensive Overview of 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-imidazole (CAS No. 2228161-83-7)

The compound 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-imidazole (CAS No. 2228161-83-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This brominated imidazole derivative features a 1-methyl-1H-imidazole core coupled with a 3-bromoprop-1-en-2-yl side chain, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its reactivity, which enables the creation of novel compounds with tailored biological activities.

In the context of current scientific trends, 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-imidazole aligns with the growing demand for heterocyclic compounds in drug discovery. The imidazole ring is a privileged scaffold in medicinal chemistry, often found in FDA-approved drugs targeting inflammation, cancer, and infectious diseases. The bromoalkenyl substituent further enhances its utility as a building block for cross-coupling reactions, a hot topic in modern organic synthesis. This compound's relevance is underscored by its frequent appearance in patents and academic publications exploring small molecule inhibitors and catalysts.

From an industrial perspective, the synthesis and scalability of CAS No. 2228161-83-7 have become focal points for manufacturers. Innovations in green chemistry and atom economy are driving optimization of its production processes, reducing environmental impact while maintaining high purity standards. Analytical techniques like HPLC and NMR are critical for quality control, ensuring batch-to-batch consistency for end-users in academia and R&D sectors.

The compound's stability under various conditions is another area of investigation. Recent studies have examined its photostability and thermal degradation profiles, addressing common queries from researchers about storage recommendations and handling protocols. Such data is invaluable for laboratories aiming to incorporate this reagent into long-term projects or high-throughput screening campaigns.

Emerging applications of 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-imidazole extend to materials science, where its molecular architecture contributes to the development of functional polymers and coordination complexes. The bromine atom's ability to participate in halogen bonding has opened new avenues in crystal engineering and supramolecular chemistry—a trending subject in materials design forums.

For researchers sourcing this chemical, understanding its structure-activity relationships (SAR) is crucial. Computational chemistry approaches, including molecular docking and DFT calculations, are increasingly employed to predict its behavior in biological systems. These methodologies respond to the scientific community's interest in in silico prediction tools that accelerate discovery workflows.

Regulatory aspects surrounding CAS No. 2228161-83-7 remain compliant with international chemical control frameworks. Suppliers typically provide comprehensive SDS documentation and analytical certificates, addressing the due diligence requirements of institutional purchasers. This transparency supports the compound's integration into global research supply chains.

Looking ahead, the trajectory for 4-(3-bromoprop-1-en-2-yl)-1-methyl-1H-imidazole appears promising. Its dual functionality as both an electrophile and nucleophile in synthetic pathways positions it as a key player in the development of next-generation bioconjugates and prodrugs. As the pharmaceutical industry shifts toward targeted therapies, such versatile intermediates will likely see expanded utilization in lead optimization programs.